2-bromo-7-iodo-9-methylene-9H-xanthene

• Molecular Formula: C14H8BrIO
• Molecular Weight: 399.02 g/mol
• IUPAC Name: 2-bromo-7-iodo-9-methylidenexanthene
• InChI: InChI=1S/C14H8BrIO/c1-8-11-6-9(15)2-4-13(11)17-14-5-3-10(16)7-12(8)14/h2-7H,1H2
• InChI Key: XGRUUENIKIWHMC-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2=C(C=CC(=C2)Br)OC3=C1C=C(C=C3)I

Description

2-bromo-7-iodo-9-methylene-9H-xanthene is a useful research compound. Its molecular formula is C14H8BrIO and its molecular weight is 399.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 ml RB flask was charged with 2-bromo-7-iodo-9H-xanthen-9-one (16.030 g, 40.0 mmol) and THF (150 mL). The mixture was stirred for 10 min at RT and the resulting suspension was placed in water-ice bath for another 10 min. Methylmagnesium bromide, 3.0 M in Et2O (20.0 ml, 60.0 mmol) was added dropwise. After 1 hr, the mixture was carefully quenched with sat NH4Cl (150 mL) at 0° C. and diluted with EtOAc. The organic layer was washed with brine, dried with sodium sulfate, and concentrated in vacuo. The material was dissolved in 100 mL of methylene chloride, treated with PPTS (0.201 g, 0.800 mmol), and heated to reflux for 2 hr. The mixture was cooled to RT, diluted with methylene chloride, and washed with saturated sodium bicarbonate and brine. The organic fraction was dried over sodium sulfate and concentrated in vacuo to afford crude 2-bromo-7-iodo-9-methylene-9H-xanthene as a light orange solid that was advanced without further purification. MS: MH+=399.0/401.0.